Cas no 101320-00-7 (2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI))
101320-00-7 structure
Product Name:2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
CAS No:101320-00-7
MF:C24H38I2N2
MW:608.380871295929
CID:185129
PubChem ID:3063638
Update Time:2025-04-19
2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI) Chemical and Physical Properties
Names and Identifiers
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- 2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
- 2,2'-Ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindolinium iodide)
- 4,7-Ethanoisoindolinium, 2,2'-ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-, diiodide
- DTXSID00906058
- 101320-00-7
- 2,2'-(Ethane-1,2-diyl)bis(2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindol-2-ium) diiodide
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- Inchi: 1S/C24H38N2.2HI/c1-25(13-21-17-3-4-18(6-5-17)22(21)14-25)11-12-26(2)15-23-19-7-8-20(10-9-19)24(23)16-26;;/h3-4,7-8,17-24H,5-6,9-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: CLIQVZCLRCAIQC-UHFFFAOYSA-L
- SMILES: [I-].[I-].[N+]1(C)(CC[N+]2(C)CC3C4C=CC(CC4)C3C2)CC2C3C=CC(CC3)C2C1
Computed Properties
- Exact Mass: 569.8142
- Monoisotopic Mass: 608.11244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 549
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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